Cas no 136655-57-7 (BQ-123 sodium salt)

• Product Name: BQ-123 sodium salt
• CAS No: 136655-57-7
• MF: C₃₁H₄₃N₆NaO₇
• MW: 634.698898553848
• CID: 5090866
• Update Time: 2025-05-20

BQ-123 sodium salt Chemical and Physical Properties

Names and Identifiers

• BQ-123 sodium salt

• Inchi： 1S/C31H42N6O7.Na.H/c1-16(2)12-21-27(40)33-22(13-18-15-32-20-9-6-5-8-19(18)20)28(41)35-23(14-25(38)39)31(44)37-11-7-10-24(37)29(42)36-26(17(3)4)30(43)34-21;;/h5-6,8-9,15-17,21-24,26,32H,7,10-14H2,1-4H3,(H,33,40)(H,34,43)(H,35,41)(H,36,42)(H,38,39);;/t21-,22+,23+,24-,26+;;/m0../s1
• InChI Key： HEVICSIWRCKHJJ-IHHRJCDCSA-N
• SMILES： C([C@H]1NC([C@@H](NC([C@H](NC(=O)[C@]2([H])CCCN2C(=O)[C@@]([H])(CC(=O)O)NC1=O)C(C)C)=O)CC(C)C)=O)C1=CNC2C=CC=CC1=2.[NaH]

Additional information on BQ-123 sodium salt

BQ-123 Sodium Salt: A Comprehensive Overview

BQ-123 Sodium Salt, also known by its CAS number 136655-57-7, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a sodium salt derivative of BQ-123, which is a molecule with a complex structure and diverse functionalities. The sodium salt form of BQ-123 is particularly valuable in various chemical and pharmaceutical applications, as it enhances solubility and stability under certain conditions.

The synthesis of BQ-123 Sodium Salt involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have made it possible to produce this compound more efficiently, reducing costs and improving scalability for industrial applications. Researchers have also explored alternative synthesis pathways, leveraging green chemistry principles to minimize environmental impact while maintaining product quality.

One of the most promising areas of research involving BQ-123 Sodium Salt is its application in drug delivery systems. Studies have shown that this compound can act as a carrier for hydrophobic drugs, significantly enhancing their bioavailability. By forming stable complexes with these drugs, BQ-123 Sodium Salt enables targeted delivery to specific tissues or cells, reducing systemic toxicity and improving therapeutic outcomes.

In addition to its role in drug delivery, BQ-123 Sodium Salt has demonstrated potential in the field of materials science. Its ability to form self-assembled monolayers on various substrates makes it an attractive candidate for the development of advanced coatings and sensors. Recent experiments have highlighted its compatibility with biocompatible materials, opening new avenues for medical device applications.

The pharmacokinetic properties of BQ-123 Sodium Salt have been extensively studied in preclinical models. Research indicates that this compound exhibits favorable absorption and distribution characteristics, with minimal accumulation in non-target tissues. These findings suggest that it could serve as a safe and effective component in various therapeutic formulations.

From an environmental perspective, the biodegradability and eco-toxicity of BQ-123 Sodium Salt have been evaluated under simulated environmental conditions. Results indicate that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This makes it a more sustainable choice compared to traditional chemical additives.

In conclusion, BQ-123 Sodium Salt (CAS No. 136655-57-7) represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern scientific research and industrial development.